
Pivaloyl Cyanide: Properties and Synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pivaloyl cyanide

CAS No.: 42867-40-3

Cat. No.: S774191

Get Quote

Pivaloyl cyanide is an organic compound with the molecular formula C₆H₉NO. The table below summarizes

its key identifiers and physical properties [1] [2].

Property Value

CAS Number 42867-40-3

Molecular
Formula

C₆H₉NO

Molecular Weight 111.14 g/mol

Other Names Trimethylacetyl cyanide; 2,2-Dimethylpropanoyl cyanide; 3,3-Dimethyl-2-
oxobutanenitrile

Boiling Point 147°C

Density 0.940 g/cm³

Flash Point 43°C

Appearance Colorless to light yellow liquid

Storage Sealed in dry conditions, 2-8°C
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Synthesis of Pivaloyl Cyanide

A common industrial preparation method involves the reaction of pivalic acid anhydride with anhydrous

hydrocyanic acid. This reaction is typically performed [3]:

Catalyst: An alkali metal/copper cyanide complex (e.g., Na₃[Cu(CN)₄] or K₃[Cu(CN)₄]).

Solvent/Reaction Medium: An inert, high-boiling aprotic organic diluent like diphenyl ether.
Reaction Conditions: Carried out continuously at high temperatures, between 180°C and 240°C.

The following diagram illustrates the general synthesis workflow for pivaloyl cyanide:
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Current Limitations and Further Research

The search results confirm pivaloyl cyanide is a useful synthetic intermediate [1], but lack specific

experimental data for a direct reactivity comparison. To build a complete comparison guide, you would need

to investigate several areas:

Identify Key Comparators: Determine the most relevant alternative cyanating agents (e.g., BrCN,
TMSCN, CuCN, NaCN) for a side-by-side comparison [4].

Gather Experimental Data: Consult primary chemical literature for quantitative data comparing
reaction yields, rates, and byproduct formation across different reaction types.

Evaluate Safety Profiles: Compare the acute toxicity, volatility, and storage requirements of pivaloyl
cyanide with other reagents, noting that many traditional cyanating agents are highly toxic and

hazardous [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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